Cas no 5500-53-8 (1-Oxaspiro[4.5]dec-2-en-4-one, 2-phenyl-)
5500-53-8 structure
Product Name:1-Oxaspiro[4.5]dec-2-en-4-one, 2-phenyl-
CAS No:5500-53-8
MF:C15H16O2
MW:228.286344528198
CID:353076
PubChem ID:12308383
Update Time:2025-04-19
1-Oxaspiro[4.5]dec-2-en-4-one, 2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxaspiro[4.5]dec-2-en-4-one, 2-phenyl-
- 2-phenyl-1-oxaspiro[4.5]dec-2-en-4-one
- 5500-53-8
- DTXSID90487144
-
- Inchi: 1S/C15H16O2/c16-14-11-13(12-7-3-1-4-8-12)17-15(14)9-5-2-6-10-15/h1,3-4,7-8,11H,2,5-6,9-10H2
- InChI Key: NVJTYSRAVPCWNR-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=CC(C21CCCCC2)=O
Computed Properties
- Exact Mass: 228.11508
- Monoisotopic Mass: 228.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-Oxaspiro[4.5]dec-2-en-4-one, 2-phenyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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